Cas no 158683-18-2 ([1,3]Dioxolo[4,5-g]-2,1-benzisoxazole(9CI))

• Product Name: [1,3]Dioxolo[4,5-g]-2,1-benzisoxazole(9CI)
• CAS No: 158683-18-2
• MF: C₈H₅NO₃
• MW: 163.130202054977
• CID: 108975
• PubChem ID: 57357572
• Update Time: 2025-04-18

[1,3]Dioxolo[4,5-g]-2,1-benzisoxazole(9CI) Chemical and Physical Properties

Names and Identifiers

• [1,3]Dioxolo[4,5-g]-2,1-benzisoxazole(9CI)
• [1,3]dioxolo[4,5-g][2,1]benzoxazole
• 158683-18-2
• 7H-[1,3]Dioxolo[4,5-g][2,1]benzoxazole
• [1,3]Dioxolo[4',5':5,6]benzo[1,2-c]isoxazole
• DTXSID50723737

• Inchi： 1S/C8H5NO3/c1-2-6-8(11-4-10-6)7-5(1)3-12-9-7/h1-3H,4H2
• InChI Key： CJSHNZQSBXXNKT-UHFFFAOYSA-N
• SMILES： O1COC2C=CC3=CON=C3C1=2

Computed Properties

• Exact Mass: 163.02695
• Monoisotopic Mass: 163.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.49